Cas no 39974-94-2 (5-Methoxy-1-methyl-1H-indole-3-carbaldehyde)

5-Methoxy-1-methyl-1H-indole-3-carbaldehyde is a versatile indole derivative characterized by its methoxy and formyl functional groups at the 5- and 3-positions, respectively, and a methyl substitution on the nitrogen. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and heterocyclic compounds. Its reactive aldehyde group enables facile derivatization, while the methoxy substituent enhances electron density, influencing reactivity in electrophilic substitutions. The methyl group on the nitrogen improves stability and solubility in organic solvents. This compound is commonly employed in the synthesis of bioactive molecules, including serotonin receptor modulators and other indole-based scaffolds, due to its well-defined reactivity and structural utility.
5-Methoxy-1-methyl-1H-indole-3-carbaldehyde structure
39974-94-2 structure
Product Name:5-Methoxy-1-methyl-1H-indole-3-carbaldehyde
CAS No:39974-94-2
MF:C11H11NO2
MW:189.210542917252
MDL:MFCD01578324
CID:89405
PubChem ID:925973
Update Time:2025-06-07

5-Methoxy-1-methyl-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-Methoxy-1-methyl-1H-indole-3-carbaldehyde
    • 3-Formyl-5-methoxy-1-methylindole
    • 5-methoxy-1-methyl-1H-Indole-3-carboxaldehyde
    • 5-methoxy-1-methylindole-3-carbaldehyde
    • 5-METHOXY-1-METHYLINDOLE-3-CARBOXALDEHYDE
    • 1H-Indole-3-carboxaldehyde, 5-methoxy-1-methyl-
    • AK126468
    • OFNAEHQJIMREFJ-UHFFFAOYSA-N
    • BBL014298
    • STK012175
    • HTS001846
    • FCH916747
    • SBB002929
    • F52626
    • CHEMBL1650261
    • Z57205017
    • MFCD01578324
    • DTXSID40358951
    • FT-0620549
    • A6673
    • EN300-330402
    • 5-methoxy-1-methylindole-3-aldehyde
    • AKOS000265484
    • SY078935
    • 8Z-0841
    • 5-Methoxy-1-methylindole-3-carboxaldehyde, AldrichCPR
    • J-517669
    • CS-0042966
    • 39974-94-2
    • SCHEMBL1093582
    • DB-069901
    • ALBB-006865
    • MDL: MFCD01578324
    • Inchi: 1S/C11H11NO2/c1-12-6-8(7-13)10-5-9(14-2)3-4-11(10)12/h3-7H,1-2H3
    • InChI Key: OFNAEHQJIMREFJ-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC2=C(C=1)C(C=O)=CN2C
    • BRN: 1528827

Computed Properties

  • Exact Mass: 189.07900
  • Monoisotopic Mass: 189.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.4
  • Topological Polar Surface Area: 31.2

Experimental Properties

  • Color/Form: solid
  • Density: 1.14
  • Melting Point: 133-136°C
  • Boiling Point: 357.9°C at 760 mmHg
  • Flash Point: 170.2°C
  • Refractive Index: 1.565
  • Water Partition Coefficient: It is insoluble in water.
  • PSA: 31.23000
  • LogP: 1.99940
  • Solubility: Insoluble
  • Sensitiveness: Air Sensitive

5-Methoxy-1-methyl-1H-indole-3-carbaldehyde Security Information

  • Hazard Statement: H315-H319-H335
  • Hazard Category Code: 36/37/38-22
  • Safety Instruction: S26-S36
  • Hazardous Material Identification: Xn
  • Risk Phrases:R36/37/38
  • Safety Term:S26;S36
  • HazardClass:IRRITANT
  • Storage Condition:Inert atmosphere,2-8°C

5-Methoxy-1-methyl-1H-indole-3-carbaldehyde Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Methoxy-1-methyl-1H-indole-3-carbaldehyde Pricemore >>

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